molecular formula C14H8F3N3O B2574939 4-{5-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl}pyridine CAS No. 339104-49-3

4-{5-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl}pyridine

Cat. No. B2574939
CAS RN: 339104-49-3
M. Wt: 291.233
InChI Key: PHNYBXHKSKPPFA-UHFFFAOYSA-N
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Description

4-{5-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TFP has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Scientific Research Applications

Medicinal Chemistry and Drug Development

Trifluoromethyl groups play a crucial role in drug discovery due to their ability to enhance pharmacokinetics, metabolic stability, and receptor binding. FDA-approved drugs containing the TFM group have demonstrated efficacy against various diseases. For instance, fluazinam, a fungicide, incorporates a TFM-substituted pyridine derivative, highlighting its potential in crop protection .

Agrochemicals and Crop Protection

Trifluoromethylpyridines find applications in agrochemicals, particularly as intermediates for synthesizing herbicides and fungicides. Their unique electronic properties contribute to improved bioactivity and selectivity. For example, 2-chloro-5-(trifluoromethyl)pyridine is a key intermediate in the synthesis of fluazifop, a widely used herbicide .

Materials Science and Catalysis

In materials science, researchers explore the incorporation of trifluoromethyl groups into polymers, catalysts, and functional materials. These groups can alter electronic properties, enhance stability, and influence reactivity. Electrochemical deposition of thiophene derivatives containing a -PhCF₃ group has shown promise for creating molecularly imprinted polymers .

properties

IUPAC Name

3-pyridin-4-yl-5-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H8F3N3O/c15-14(16,17)11-4-2-1-3-10(11)13-19-12(20-21-13)9-5-7-18-8-6-9/h1-8H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHNYBXHKSKPPFA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=NC=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H8F3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501326666
Record name 3-pyridin-4-yl-5-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501326666
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

291.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

7.6 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49666125
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

4-{5-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl}pyridine

CAS RN

339104-49-3
Record name 3-pyridin-4-yl-5-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501326666
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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